Cas no 2825007-85-8 ((8-Bromoquinolin-7-yl)methanol)

• Product Name: (8-Bromoquinolin-7-yl)methanol
• CAS No: 2825007-85-8
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 5827375
• PubChem ID: 165800784
• Update Time: 2025-10-20

(8-Bromoquinolin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-37459394
• (8-bromoquinolin-7-yl)methanol
• 2825007-85-8
• (8-Bromoquinolin-7-yl)methanol

• Inchi： 1S/C10H8BrNO/c11-9-8(6-13)4-3-7-2-1-5-12-10(7)9/h1-5,13H,6H2
• InChI Key： IVJCDTYIDXLLJQ-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CN=2)C=CC=1CO

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on (8-Bromoquinolin-7-yl)methanol

Research Brief on (8-Bromoquinolin-7-yl)methanol (CAS: 2825007-85-8) in Chemical Biology and Pharmaceutical Applications

The compound (8-Bromoquinolin-7-yl)methanol (CAS: 2825007-85-8) has recently emerged as a versatile scaffold in medicinal chemistry and chemical biology research. This brominated quinoline derivative has attracted significant attention due to its unique structural features that enable diverse pharmacological applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis reveals that the 8-bromo substitution on the quinoline core provides an excellent handle for further functionalization through cross-coupling reactions, while the hydroxymethyl group at the 7-position offers opportunities for derivatization. This dual functionality makes (8-Bromoquinolin-7-yl)methanol particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in developing novel kinase inhibitors. The team utilized (8-Bromoquinolin-7-yl)methanol as a starting material to synthesize a series of analogs showing selective inhibition against JAK2 kinase, with IC50 values in the low micromolar range. This work suggests potential applications in inflammatory diseases and hematological malignancies.

Another significant application was reported in bioorganic chemistry, where (8-Bromoquinolin-7-yl)methanol served as a precursor for fluorescent probes. The quinoline core's inherent fluorescence properties, combined with the bromine atom's heavy atom effect, enabled the development of sensitive molecular probes for detecting reactive oxygen species in cellular systems.

The synthetic accessibility of (8-Bromoquinolin-7-yl)methanol has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99%) compared to previous methods. This development is particularly important for pharmaceutical applications requiring bulk quantities of the compound.

From a safety perspective, preliminary toxicological studies indicate that (8-Bromoquinolin-7-yl)methanol shows acceptable in vitro cytotoxicity profiles in standard cell lines (CC50 > 100 μM). However, researchers caution that the bromine substituent may confer increased reactivity that requires careful handling in laboratory settings.

Looking forward, (8-Bromoquinolin-7-yl)methanol continues to be an important building block in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and as a component of metal-chelating agents for diagnostic imaging. The compound's versatility ensures it will remain relevant in chemical biology research for the foreseeable future.